3-fluoro-1,2-benzothiazole
Overview
Description
3-Fluoro-1,2-benzothiazole (3FBT) is a heterocyclic aromatic compound that has been studied extensively due to its unique and versatile properties. It is a member of the benzothiazole family, which also includes 1,2-benzothiazole, 2-fluoro-1,2-benzothiazole, and 2,3-difluoro-1,2-benzothiazole. 3FBT has been used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science.
Mechanism of Action
The exact mechanism of action of 3-fluoro-1,2-benzothiazole is still not fully understood. However, it is believed to act by inhibiting the activity of several enzymes, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and NADPH oxidase. Inhibition of these enzymes is thought to lead to the anti-inflammatory, antioxidant, and anticancer effects of 3-fluoro-1,2-benzothiazole.
Biochemical and Physiological Effects
3-fluoro-1,2-benzothiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has been shown to induce apoptosis in cancer cells, and to scavenge free radicals and protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-fluoro-1,2-benzothiazole in laboratory experiments is its ease of synthesis. As mentioned above, 3-fluoro-1,2-benzothiazole can be synthesized through a variety of methods, including the Grignard reaction, the Heck reaction, and the Suzuki reaction. Additionally, 3-fluoro-1,2-benzothiazole is relatively inexpensive and readily available.
However, there are also some limitations to using 3-fluoro-1,2-benzothiazole in laboratory experiments. For example, 3-fluoro-1,2-benzothiazole is not very stable and can degrade in the presence of light and heat. Additionally, it can be toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for research on 3-fluoro-1,2-benzothiazole. These include further investigation into its mechanism of action, its potential for use in drug development, and its potential for use in materials science. Additionally, further research could be done on its potential as an antioxidant, anti-inflammatory, and anticancer agent. Finally, further research could be done on its synthesis, as well as its stability and toxicity.
Synthesis Methods
3-fluoro-1,2-benzothiazole can be synthesized through a variety of methods, including the Grignard reaction, the Heck reaction, and the Suzuki reaction. The Grignard reaction is the most common method for producing 3-fluoro-1,2-benzothiazole, and involves the reaction of a Grignard reagent with a halide salt of 3-fluoro-1,2-benzothiazole. The Heck reaction is a palladium-catalyzed coupling of an alkyl halide with an aryl halide, and is typically used to synthesize 3-fluoro-1,2-benzothiazole from 1,2-benzothiazole and a fluorinated alkyl halide. The Suzuki reaction is a palladium-catalyzed coupling of an aryl or alkenyl halide with an arylboronic acid, and is used to synthesize 3-fluoro-1,2-benzothiazole from 2-fluoro-1,2-benzothiazole and a fluorinated alkyl halide.
Scientific Research Applications
3-fluoro-1,2-benzothiazole has been used in a variety of scientific research applications. It has been studied as a potential anticancer agent, as it has been shown to induce apoptosis in cancer cells. It has also been studied as a potential anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, 3-fluoro-1,2-benzothiazole has been studied as a potential antioxidant, as it has been shown to scavenge free radicals and protect cells from oxidative damage.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-1,2-benzothiazole involves the introduction of a fluorine atom onto the benzothiazole ring. This can be achieved through a nucleophilic substitution reaction using a fluorine-containing reagent.", "Starting Materials": [ "2-aminobenzenethiol", "fluorinating reagent (e.g. N-fluorobenzenesulfonimide)", "solvent (e.g. acetonitrile)", "base (e.g. potassium carbonate)" ], "Reaction": [ "Dissolve 2-aminobenzenethiol in a solvent such as acetonitrile.", "Add a base such as potassium carbonate to the solution to deprotonate the thiol group.", "Add a fluorinating reagent such as N-fluorobenzenesulfonimide to the solution to introduce a fluorine atom onto the benzothiazole ring.", "Heat the reaction mixture to promote the nucleophilic substitution reaction.", "Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2742653-53-6 |
Product Name |
3-fluoro-1,2-benzothiazole |
Molecular Formula |
C7H4FNS |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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